Cas no 86663-08-3 (3-Chloro-5-phenylpyridazine)

• Product Name: 3-Chloro-5-phenylpyridazine
• CAS No: 86663-08-3
• MF: C₁₀H₇ClN₂
• MW: 190.628980875015
• MDL: MFCD26401261
• CID: 1092731
• PubChem ID: 10511902
• Update Time: 2025-08-04

3-Chloro-5-phenylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-phenylpyridazine
• 3-Chloro-5-phenyl-pyridazine
• 86663-08-3
• Pyridazine, 3-chloro-5-phenyl-
• CS-0340240
• EN300-186814
• MFCD26401261
• YUALUOPIVGNCMF-UHFFFAOYSA-N
• SB39173
• AKOS022187428
• C91042
• FT-0736482
• SCHEMBL5114621
• DTXSID601309930
• Z1813159118
• DA-01952

• MDL： MFCD26401261
• Inchi： 1S/C10H7ClN2/c11-10-6-9(7-12-13-10)8-4-2-1-3-5-8/h1-7H
• InChI Key： YUALUOPIVGNCMF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 190.0297759g/mol
• Monoisotopic Mass: 190.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-Chloro-5-phenylpyridazine

Introduction to 3-Chloro-5-phenylpyridazine (CAS No. 86663-08-3)

3-Chloro-5-phenylpyridazine, identified by the Chemical Abstracts Service Number (CAS No.) 86663-08-3, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridazine class, which is characterized by a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 2. The presence of a chlorine substituent at the 3-position and a phenyl group at the 5-position introduces unique electronic and steric properties, making it a versatile scaffold for drug discovery and molecular design.

The structure of 3-Chloro-5-phenylpyridazine imparts distinct chemical reactivity, enabling its participation in various synthetic transformations that are pivotal for developing novel therapeutic agents. The chlorine atom, in particular, serves as a handle for further functionalization through nucleophilic substitution reactions, while the phenyl ring contributes to hydrophobic interactions and can modulate binding affinity in biological targets. These features have positioned this compound as a valuable intermediate in the synthesis of more complex molecules with potential pharmacological activity.

In recent years, there has been a surge in research focused on exploring the pharmacological potential of pyridazine derivatives. 3-Chloro-5-phenylpyridazine has emerged as a promising candidate due to its ability to interact with biological macromolecules in unique ways. Studies have indicated that this compound exhibits inhibitory activity against certain enzymes and receptors, which are implicated in various diseases. For instance, preliminary investigations have suggested that derivatives of 3-Chloro-5-phenylpyridazine may possess anti-inflammatory and anticancer properties, although further research is necessary to fully elucidate their mechanisms of action.

The synthesis of 3-Chloro-5-phenylpyridazine typically involves multi-step organic reactions, starting from readily available precursors such as aniline derivatives and chloropyridazines. The introduction of the phenyl group often requires palladium-catalyzed cross-coupling reactions, such as Suzuki or Heck couplings, which are well-established in modern synthetic chemistry. These methodologies ensure high selectivity and yield, making the compound accessible for subsequent medicinal chemistry applications.

One of the most compelling aspects of 3-Chloro-5-phenylpyridazine is its adaptability in medicinal chemistry libraries. Researchers have leveraged its core structure to develop series of analogs with modified substituents to optimize pharmacokinetic profiles and target specificity. The chlorine atom at the 3-position allows for easy derivatization into amides, ureas, or thioureas, which are common pharmacophores in drug development. Similarly, the phenyl ring can be further functionalized to enhance solubility or binding interactions.

Recent advances in computational chemistry have also facilitated the design of novel derivatives of 3-Chloro-5-phenylpyridazine by predicting their binding affinities and ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Molecular docking studies have identified potential binding pockets in target proteins where this compound can be optimized for better efficacy. These computational approaches complement traditional high-throughput screening methods, accelerating the discovery process.

The biological activity of 3-Chloro-5-phenylpyridazine has been explored across multiple therapeutic areas. Notably, it has shown promise in preclinical models as an inhibitor of enzymes involved in inflammatory pathways. The pyridazine core is known to disrupt protein-protein interactions that drive inflammation, offering a potential therapeutic strategy for conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally, its ability to modulate kinase activity has led to interest in its role against certain types of cancer.

In conclusion, 3-Chloro-5-phenylpyridazine (CAS No. 86663-08-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features enable diverse synthetic pathways and biological interactions, making it a cornerstone in the development of novel therapeutics. As research continues to uncover new applications for this molecule, it is likely to remain at the forefront of medicinal chemistry innovation.